N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide

• IUPAC Name: N,N-diethyl-4-(pyrrolidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C15H22N2O3S/c1-3-17(4-2)21(19,20)14-9-7-13(8-10-14)15(18)16-11-5-6-12-16/h7-10H,3-6,11-12H2,1-2H3
• InChI Key: XEZOHYVVOFORPW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCCC2
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide, also known as DEPC or Diethylpyrocarbonate, is a chemical compound that has been widely used in scientific research for many years. It is a reactive compound that can modify amino acids in proteins and RNA, making it a valuable tool for studying the structure and function of biological molecules. In

Mechanism of Action

N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide modifies amino acids in proteins and RNA by reacting with the amino or imino groups, resulting in the formation of carbethoxy derivatives. This modification can alter the structure and function of the biological molecule, allowing researchers to study its properties.
Biochemical and Physiological Effects:
N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It can inhibit the activity of certain enzymes by modifying critical amino acid residues, and it can also permeabilize cell membranes, leading to cell death. Additionally, N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide has been shown to have antiviral and anticancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide is its ability to selectively modify specific amino acids in proteins and RNA, allowing researchers to study the function of these molecules. However, N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide has some limitations, including its potential toxicity and the fact that it can modify multiple amino acids in a protein, making it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide. One area of interest is the development of new methods for selectively modifying specific amino acids in proteins and RNA. Additionally, researchers may explore the use of N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide as a therapeutic agent for the treatment of viral infections and cancer. Finally, further studies may be conducted to better understand the mechanism of action of N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide and its effects on biological molecules.

Synthesis Methods

N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide is synthesized by reacting diethyl carbonate with p-toluenesulfonamide in the presence of a base such as sodium hydride or potassium carbonate. The reaction produces N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide as a white solid that is soluble in organic solvents such as ethanol and acetone.

Scientific Research Applications

N,N-diethyl-4-(1-pyrrolidinylcarbonyl)benzenesulfonamide has been used in a variety of scientific research applications, including protein and RNA modification, enzyme inhibition, and membrane permeabilization. It is commonly used as a tool to study the structure and function of biological molecules, as it can modify specific amino acids in proteins and RNA, allowing researchers to probe their function.